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Compound of Interest

Compound Name: MeIQx-d3

Cat. No.: B043366 Get Quote

Application Notes and Protocols for MeIQx-d3
Introduction
MeIQx (2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline) is a heterocyclic aromatic amine,

classified as a mutagen and potential carcinogen, commonly formed during the high-

temperature cooking of meat and fish.[1][2][3] MeIQx-d3 is the stable isotope-labeled

(deuterated) analogue of MeIQx.[1] Due to its distinct mass, it serves as an ideal internal

standard for accurate and sensitive quantification of MeIQx in complex biological and

environmental samples using mass spectrometry (MS) based methods like LC-MS or GC-MS.

[1]

These application notes provide a detailed protocol for the preparation, storage, and handling

of MeIQx-d3 stock solutions to ensure their stability, accuracy, and longevity for research

applications.

Compound Data and Properties
Proper preparation of stock solutions begins with accurate information about the compound.

The key properties of MeIQx and its deuterated form are summarized below.
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Property Value Source

Chemical Name

2-Amino-3,8-

dimethylimidazo[4,5-

f]quinoxaline-d3

[4]

Synonyms

MeIQx-d3, 3,8-dimethyl-3H-

imidazo[4,5-f]quinoxalin-2-

amine-d3

[1][3]

CAS Number 122457-31-2 [1]

Molecular Formula C₁₁H₈D₃N₅ [4]

Molecular Weight 216.26 g/mol (approx.) [4]

Appearance
Solid (Typically yellow or

brown)
[4]

Solubility

Slightly soluble in Dimethyl

Sulfoxide (DMSO) and

Methanol.[2][5][6]

[2][5][6][7]

Purity ≥95% (Varies by supplier) [6]

Protocol for Stock Solution Preparation (1 mg/mL)
This protocol details the steps to prepare a 1 mg/mL stock solution, a common starting

concentration for serial dilutions.

3.1 Materials and Reagents

MeIQx-d3 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO), HPLC grade or higher

Methanol, HPLC grade or higher

Calibrated analytical balance (readable to at least 0.01 mg)

Class A volumetric flasks (e.g., 1 mL, 5 mL)
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Sterile, amber glass vials with PTFE-lined screw caps

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

3.2 Safety Precautions

MeIQx is a suspected carcinogen and mutagen.[4] Handle with extreme care.

Always work in a certified chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for MeIQx-d3 before handling.[6]

3.3 Step-by-Step Procedure

Equilibration: Allow the vial containing the solid MeIQx-d3 to equilibrate to room temperature

for at least 20-30 minutes before opening to prevent condensation.

Weighing: Tare a clean, dry weighing vessel on the analytical balance. Carefully weigh the

desired amount of MeIQx-d3 (e.g., 1.0 mg).

Transfer: Quantitatively transfer the weighed solid to a Class A volumetric flask (e.g., a 1 mL

flask for a 1 mg/mL solution).

Dissolution:

Add approximately half of the final volume of the chosen solvent (e.g., 0.5 mL of DMSO) to

the volumetric flask.

Mix thoroughly using a vortex mixer for 1-2 minutes to facilitate dissolution.

If the solid does not fully dissolve, place the flask in an ultrasonic bath for 5-10 minutes.[8]
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Final Volume Adjustment: Once the solid is completely dissolved, carefully add the solvent to

the calibration mark on the volumetric flask.

Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is

homogeneous.

Aliquoting: Immediately dispense the stock solution into smaller, clearly labeled, amber glass

vials for storage. This prevents contamination and degradation from repeated freeze-thaw

cycles.[8]

Labeling: Label each aliquot vial with the compound name (MeIQx-d3), concentration,

solvent, preparation date, and your initials.

Storage and Stability
Proper storage is critical to maintain the integrity of the MeIQx-d3 stock solution.

Condition Duration Recommendations

Long-Term Storage Up to 6 months Store aliquots at -80°C.[1][8]

Short-Term Storage Up to 1 month Store aliquots at -20°C.[1][8]

Key Stability Guidelines:

Protect from Light: MeIQx is known to be stable in cold, dilute aqueous solutions when

protected from light.[5] Always use amber vials or wrap clear vials in aluminum foil.

Avoid Freeze-Thaw Cycles: Repeated changes in temperature can degrade the compound.

Aliquoting into single-use volumes is highly recommended.[8]

Inert Atmosphere: For maximum stability, particularly with certain solvents, purging the vial

headspace with an inert gas like argon or nitrogen before sealing can be beneficial.[6]

pH Stability: The parent compound, MeIQx, is stable under moderately acidic and alkaline

conditions.[5] However, extreme pH should be avoided.
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Experimental Workflow and Logic Diagrams
The following diagrams illustrate the key processes described in these notes.

Preparation Workflow

Storage & Aliquoting

1. Weigh MeIQx-d3 Solid

2. Transfer to Volumetric Flask

3. Add Solvent & Dissolve

4. Vortex / Sonicate

5. Adjust to Final Volume

6. Aliquot into Amber Vials

7. Label Vials

8. Store at ≤ -20°C
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Click to download full resolution via product page

Caption: Workflow for MeIQx-d3 stock solution preparation and storage.

Storage Conditions
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-20°C (≤ 1 month)

Store
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Working Solutions
(Diluted as needed)

Dilute for use
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Caption: Logical relationships for MeIQx-d3 solution handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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